Cas no 52602-39-8 (4-Hydroxy Carbazole)

• Product Name: 4-Hydroxy Carbazole
• CAS No: 52602-39-8
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD02178385
• CID: 56274
• PubChem ID: 104251
• Update Time: 2025-09-27

4-Hydroxy Carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazol-4-ol
• 4-Hydroxy-9H-carbazole
• hydroxycarbazole
• 4-Hydroxycarbazole
• AC2192
• AMY8789
• EN300-233803
• MFCD02178385
• AKOS007930133
• AC-1995
• 4-Hydroxycarbazole, 95%
• 4-HYDROXY-9H-CARBAZOLE;9H-Carbazol-4-ol
• EC 258-034-9
• UEOHATPGKDSULR-UHFFFAOYSA-N
• Q27257069
• A1-00281
• UNII-3D95E7727V
• 4-hydroxy-carbazole
• 5-hydroxycarbazole
• N-(4-(4-amino-7-(4-hydroxycyclohexyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-2-fluorophenyl)-2,3-dichlorobenzenesulfonamide
• CS-W017047
• BCP08901
• FT-0681169
• 3D95E7727V
• CCRIS 5300
• BP-12456
• CHEMBL46723
• Z1255439073
• EINECS 258-034-9
• NS00003705
• SCHEMBL151982
• DTXSID60200584
• KS-1022
• 52602-39-8
• H1014
• InChI=1/C12H9NO/c14-11-7-3-6-10-12(11)8-4-1-2-5-9(8)13-10/h1-7,13-14H
• 4-hydroxycarbazol
• 4-Hydroxy carbazole
• UEOHATPGKDSULR-UHFFFAOYSA-
• SKF 106023
• 4-CARBAZOLOL
• FT-0618683
• BDBM50127697
• SY036873
• W-105811
• SKF-106023
• HY-W016331
• DB-026238
• DTXCID90123075
• 4-Hydroxy Carbazole

• MDL： MFCD02178385
• Inchi： 1S/C12H9NO/c14-11-7-3-6-10-12(11)8-4-1-2-5-9(8)13-10/h1-7,13-14H
• InChI Key： UEOHATPGKDSULR-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 183.06800
• Monoisotopic Mass: 183.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 36A^2

Experimental Properties

• Color/Form: solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: 431.4℃ at 760 mmHg
• Flash Point: 214.7±21.2 °C
• Refractive Index: 1.815??????
• PSA: 36.02000
• LogP: 3.02670
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Hydroxy Carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 4-Hydroxy Carbazole

Comprehensive Overview of 4-Hydroxy Carbazole (CAS No. 52602-39-8): Properties, Applications, and Research Insights

4-Hydroxy Carbazole (CAS No. 52602-39-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical, material science, and biochemical research. This compound, characterized by a hydroxyl group attached to the carbazole ring structure, serves as a versatile intermediate in synthetic chemistry. Its unique molecular architecture enables applications ranging from fluorescent probes to pharmaceutical precursors, making it a subject of ongoing scientific exploration.

The growing interest in 4-Hydroxy Carbazole aligns with trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce this compound. Recent studies highlight its potential in OLED materials, where its electron-donating properties enhance device efficiency. Additionally, its role in drug discovery—particularly in central nervous system (CNS) therapeutics—has spurred innovations in neuroprotective agents and antioxidant formulations.

From a structural perspective, 4-Hydroxy Carbazole exhibits notable photophysical properties, including strong UV absorption and fluorescence emission. These traits make it valuable for sensor development and bioimaging, addressing demands in diagnostic technologies. Furthermore, its derivatives are investigated for anti-inflammatory and anticancer activities, reflecting broader shifts toward targeted therapies.

Industrial applications of 4-Hydroxy Carbazole extend to polymeric materials, where it acts as a monomer or crosslinking agent. Its incorporation into high-performance polymers improves thermal stability and electrical conductivity, meeting needs in flexible electronics and energy storage. The compound’s compatibility with nanotechnology further expands its utility in nanocomposites and coatings.

Quality control and analytical methods for 4-Hydroxy Carbazole are critical, given its purity-dependent applications. Techniques like HPLC, mass spectrometry, and NMR spectroscopy ensure precise characterization. Researchers also emphasize scalable synthesis routes, such as catalytic hydroxylation, to optimize yield and reduce environmental impact.

In summary, 4-Hydroxy Carbazole (CAS No. 52602-39-8) bridges multiple disciplines, from advanced materials to biomedicine. Its adaptability to cutting-edge technologies and alignment with sustainability goals position it as a compound of enduring relevance. Future research will likely explore novel derivatives and hybrid materials, unlocking further potential in emerging markets.